Cas no 2228282-07-1 (2-methoxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetic acid
• CAS No: 2228282-07-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6313867
• PubChem ID: 165687441
• Update Time: 2025-10-15

2-methoxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetic acid
• 2-methoxy-2-[1-(1H-pyrrol-3-yl)cyclopropyl]acetic acid
• 2228282-07-1
• EN300-1789882

• Inchi： 1S/C10H13NO3/c1-14-8(9(12)13)10(3-4-10)7-2-5-11-6-7/h2,5-6,8,11H,3-4H2,1H3,(H,12,13)
• InChI Key： UOZZFFNXFXHBQT-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=CNC=2)CC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-methoxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetic acid

Introduction to CAS No. 2228282-07-1: 2-Methoxy-2-(1H-Pyrrol-3-Yl)cyclopropylacetic Acid

CAS No. 2228282-07-1, commonly referred to as 2-methoxy-cyclopropylacetic acid, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry. This compound, with its unique structure incorporating a pyrrole ring and a methoxy group, has garnered attention due to its intriguing chemical properties and promising applications in drug development.

The molecular formula of CAS No. 2228-07-1 is C₁₀H₁₁NO₂, and it exists as a white crystalline solid under standard conditions. Its molecular weight is approximately 193 g/mol, making it relatively lightweight for a compound of its complexity. The compound's structure features a cyclopropane ring, which is known for its high strain energy and reactivity, making it an interesting subject for synthetic chemistry studies.

The synthesis of cyclopropylacetic acid derivatives has been a topic of extensive research in recent years. One of the most notable advancements involves the use of palladium-catalyzed coupling reactions to construct the pyrrole ring moiety directly onto the cyclopropane framework. This method not only enhances the efficiency of synthesis but also opens up new avenues for exploring similar structures with diverse functional groups.

In terms of biological activity, cyclopropylacetic acid derivatives have shown potential as inhibitors of various enzymes, particularly those involved in inflammatory pathways. Recent studies have demonstrated that CAS No. 2-07-1 exhibits potent anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes, which are key players in pain and inflammation signaling.

The integration of the methoxy group into the structure further enhances the compound's pharmacokinetic profile, improving its bioavailability and stability within biological systems. This modification has been shown to significantly reduce the compound's susceptibility to enzymatic degradation, thereby prolonging its therapeutic effects.

From an environmental standpoint, researchers have also explored the biodegradability of cyclopropylacetic acid derivatives under various conditions. Initial findings suggest that these compounds exhibit moderate biodegradability, which aligns with current sustainability goals in pharmaceutical manufacturing.

In conclusion, CAS No. 2-07-1 represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, combined with its promising biological activity and improved pharmacokinetics, positions it as a valuable candidate for future therapeutic applications.